Cas no 3204-68-0 (Benzyldimethylanilinium Chloride)

• Product Name: Benzyldimethylanilinium Chloride
• CAS No: 3204-68-0
• Molecular Formula: C₁₅H₁₈N+^.Cl-
• Molecular Weight: 247.76312
• MDL: MFCD00031566
• CID: 311045
• PubChem ID: 87563457

Benzyldimethylanilinium Chloride Properties

Names and Identifiers

• Benzenemethanaminium,N,N-dimethyl-N-phenyl-, chloride (1:1)
• Benzyldimethylphenylammonium Chloride
• benzyl-dimethyl-phenylazanium,chloride
• (benzyl)-(phenyl)-di(methyl)-ammonium chloride
• benzyl(dimethyl)phenylammonium chloride
• Dimethylbenzylanilinium chloride
• Dimethylbenzylphenylammonium Chloride
• Dimethylphenylbenzylammonium chloride
• N,N-dimethyl N-benzyl N-phenyl ammonium chloride
• N-Benzyl-N,N-dimethylanilinium chloride
• phenyl-benzyl-dimethylammonium chloride
• Phenyldimethylbenzylammonium chloride
• Phenylbenzyldimethylammonium Chloride
• N-benzyl-N,N-dimethylbenzenaminium chloride
• NS00045056
• benzylphenyldimethylammonium chloride
• AKOS032957928
• Leukotrope
• Benzyldimethylanilinium chloride
• FT-0622864
• CS-0158158
• SCHEMBL1559083
• HY-W105516
• NSC-10413
• UNII-PZ7TH2R6AE
• EINECS 221-707-2
• Benzenemethanaminium, N,N-dimethyl-N-phenyl-, chloride
• Leucotrope O
• QLRKASHXFNIPLZ-UHFFFAOYSA-M
• F11886
• benzyl-dimethyl-phenylazanium;chloride
• MFCD00031566
• PZ7TH2R6AE
• SY058022
• NSC 10413
• AS-65790
• N-benzyl-N,N-dimethylbenzenaminiumchloride
• AKOS015833143
• NSC10413
• B0416
• 3204-68-0
• N,N-Dimethyl-N-phenylbenzenemethanaminium chloride
• Benzenemethanaminium,N-dimethyl-N-phenyl-, chloride
• Benzenemethanaminium, N,N-dimethyl-N-phenyl-, chloride (1:1)
• Leukotrop
• Ammonium, benzyldimethylphenyl-, chloride
• DTXSID60883917
• AI3-17999
• Benzyldimethylphenylammonium Chloride; Dimethylbenzylanilinium Chloride;
• DB-048143

• MDL： MFCD00031566
• InChIKey： QLRKASHXFNIPLZ-UHFFFAOYSA-M
• Inchi： InChI=1S/C15H18N.ClH/c1-16(2,15-11-7-4-8-12-15)13-14-9-5-3-6-10-14;/h3-12H,13H2,1-2H3;1H/q+1;/p-1
• SMILES： C[N+](C)(CC1=CC=CC=C1)C2=CC=CC=C2.[Cl-]

Computed Properties

• Exact Mass: 247.11300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 247.112777
• Heavy Atom Count: 17
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 0.45770
• PSA: 0.00000
• Water Partition Coefficient: almost transparency
• Melting Point: 134-138°C
• Color/Form: Not available

Benzyldimethylanilinium Chloride Security Information

• Symbol:
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Risk Phrases： 36/37/38

Benzyldimethylanilinium Chloride Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines